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Compound of Interest

Compound Name: 1,1-Dichloro-1-fluoroethane

Cat. No.: B156305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichlorofluoroethane, specifically 1,1-dichloro-1-fluoroethane (HCFC-141b), is a

hydrochlorofluorocarbon that has historically been used as a refrigerant, blowing agent, and

cleaning solvent.[1][2][3] While its primary applications are not in organic synthesis, its

properties as a solvent merit consideration for niche applications. This document provides a

comprehensive overview of the physicochemical properties of 1,1-dichloro-1-fluoroethane, its

safety and handling protocols, and explores its potential, though not widely documented, use

as a solvent in organic reactions.

Physicochemical Properties of 1,1-Dichloro-1-
fluoroethane
A summary of the key physical and chemical properties of 1,1-dichloro-1-fluoroethane is

presented in the table below. Its low boiling point and volatility are critical considerations for its

use in a laboratory setting.
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Property Value Reference

Molecular Formula C₂H₃Cl₂F [1]

Molecular Weight 116.95 g/mol [4]

Appearance Colorless liquid [4]

Odor Weak, ethereal [4]

Boiling Point 32 °C [4]

Melting Point -103.5 °C [4]

Density 1.25 g/cm³ (at 10 °C) [4]

Vapor Pressure 600 mmHg (at 25 °C) [4]

Solubility in Water 420 mg/L (at 25 °C) [4]

LogP (Kow) 2.3 [4]

Primary Applications and Limitations in Organic
Synthesis
The predominant industrial applications of 1,1-dichloro-1-fluoroethane have been as a

blowing agent for polyurethane and polyisocyanurate insulating foams and as a solvent for

cleaning and degreasing in the electronics and metal industries.[5] Its use as a reaction solvent

in organic synthesis is not well-documented in scientific literature. Several factors may

contribute to its limited application in this field:

Low Boiling Point: The very low boiling point of 32 °C makes it challenging to use in

reactions requiring elevated temperatures and necessitates specialized equipment to

prevent solvent loss and ensure controlled reaction conditions.

Environmental Regulations: As an ozone-depleting substance, the production and use of 1,1-
dichloro-1-fluoroethane have been phased out under the Montreal Protocol.[1][3]

Reactivity: It may be incompatible with strong oxidizing and reducing agents, as well as

certain amines, nitrides, azo/diazo compounds, alkali metals, and epoxides.[6]
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Despite these limitations, its unique polarity and volatility could theoretically be advantageous

in specific, low-temperature reactions where easy removal of the solvent is desired.

Safety and Handling
Due to its volatile nature and potential health effects, strict safety protocols must be followed

when handling 1,1-dichloro-1-fluoroethane.

Hazard Description Precautionary Measures

Inhalation

High concentrations can act as

a central nervous system

depressant, leading to

dizziness, drowsiness, and in

extreme cases, suffocation due

to oxygen displacement.

Work in a well-ventilated fume

hood. Use a self-contained

breathing apparatus for large

quantities or in confined

spaces.

Skin/Eye Contact

Can cause mild irritation.

Rapid evaporation can cause

frostbite.

Wear chemical-resistant

gloves and safety goggles.

Flammability
Non-flammable under normal

conditions.

Store away from heat and

incompatible materials.

Environmental

Contributes to ozone depletion

and has global warming

potential.

Prevent release into the

atmosphere. Dispose of

according to environmental

regulations.

Generalized Experimental Protocol for a Low-
Temperature Reaction
The following is a generalized protocol for conducting a hypothetical reaction using a low-

boiling-point solvent such as 1,1-dichloro-1-fluoroethane. This protocol is illustrative and

should be adapted based on the specific requirements of the reaction.

Reaction: General Electrophilic Addition to an Alkene (Hypothetical)
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Materials:

Alkene (1.0 eq)

Electrophile (1.1 eq)

1,1-Dichloro-1-fluoroethane (anhydrous)

Inert gas (Argon or Nitrogen)

Quenching solution (e.g., saturated sodium bicarbonate)

Drying agent (e.g., anhydrous magnesium sulfate)

Equipment:

Three-neck round-bottom flask

Low-temperature thermometer

Septa

Cannula or syringe for transfers

Cooling bath (e.g., dry ice/acetone)

Magnetic stirrer

Procedure:

Setup: Assemble the glassware under an inert atmosphere. The reaction flask should be

equipped with a magnetic stir bar, a low-temperature thermometer, and a septum.

Solvent Addition: Cool the reaction flask to -78 °C using a dry ice/acetone bath. Transfer the

required volume of pre-cooled 1,1-dichloro-1-fluoroethane to the flask via cannula.

Reactant Addition: Dissolve the alkene in a minimal amount of cold 1,1-dichloro-1-
fluoroethane and add it to the reaction flask.
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Reaction Initiation: Add the electrophile dropwise to the stirred solution, maintaining the

internal temperature below -70 °C.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or another

suitable analytical technique.

Quenching: Once the reaction is complete, slowly add the quenching solution to the cold

reaction mixture.

Workup: Allow the mixture to warm to room temperature. Transfer the contents to a

separatory funnel and perform an aqueous workup.

Isolation: Dry the organic layer over an anhydrous drying agent, filter, and carefully

concentrate the solvent under reduced pressure at a low temperature to obtain the crude

product.

Purification: Purify the crude product by an appropriate method (e.g., column

chromatography, distillation).

Visualizing Workflows and Relationships
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General Experimental Workflow with a Volatile Solvent

1. Inert Atmosphere Setup

2. Cool Flask to -78°C

3. Add Dichlorofluoroethane

4. Add Reactants

5. Monitor Reaction

6. Quench Reaction

7. Aqueous Workup

8. Isolate Product

Click to download full resolution via product page

Caption: A generalized workflow for conducting an organic reaction using a low-boiling-point

solvent.
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Properties of Dichlorofluoroethane and Their Implications

Low Boiling Point (32°C)

Requires Low-Temp Equipment
Easy to Remove Post-Reaction

High Volatility Ozone Depleting Substance

Phase-out under Montreal Protocol
Limited Modern Use

Global Warming Potential Soluble in Organic Media

Useful as Cleaning Solvent
Potential for Niche Synthesis

Non-flammable

Safer Alternative to Flammable Solvents

Click to download full resolution via product page

Caption: Relationship between the properties of dichlorofluoroethane and its applications and

handling.

Conclusion
1,1-Dichloro-1-fluoroethane possesses solvent properties that could theoretically be applied

in specific organic synthesis scenarios, particularly those requiring low temperatures and easy

solvent removal. However, its practical use in this context is largely undocumented, and its

significant environmental impact and low boiling point present considerable challenges. Its

primary role remains in industrial applications outside of the synthesis laboratory. Researchers

considering its use must implement stringent safety and environmental controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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